tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Core Science & Biosynthesis

A Guide to the Synthesis and Characterization of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Abstract

Introduction: The Significance of the Aminophenylethanolamine Scaffold

The aminophenylethanolamine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of pharmacologically active agents. Derivatives of this structure are known to interact with various biological targets, and their applications span from cardiovascular to respiratory and central nervous system disorders. The title compound, tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate, incorporates a Boc-protected aminophenyl group, rendering it a valuable and versatile building block for further chemical elaboration in drug discovery programs. The tert-butoxycarbonyl (Boc) protecting group offers the advantage of stability under a range of conditions and can be readily removed under mild acidic conditions, allowing for selective deprotection in multi-step syntheses.[1]

Retrosynthetic Analysis and Proposed Synthetic Pathway

A logical retrosynthetic analysis of the target compound suggests a convergent approach, starting from commercially available 3'-aminoacetophenone. The key transformations involve the introduction of the Boc protecting group, α-bromination of the ketone, followed by stereoselective reduction of the resulting α-bromoketone and subsequent displacement of the bromide with an amino group equivalent.

Caption: Retrosynthetic analysis of the target compound.

Detailed Experimental Protocols

Synthesis of tert-Butyl (3-acetylphenyl)carbamate (1)

The initial step involves the protection of the amino group of 3'-aminoacetophenone. Di-tert-butyl dicarbonate (Boc₂O) is a widely used reagent for this transformation due to its high efficiency and the clean byproducts (tert-butanol and CO₂).[2]

Protocol:

• To a stirred solution of 3'-aminoacetophenone (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM), add di-tert-butyl dicarbonate (1.1 eq).

• The reaction is typically carried out at room temperature and can be catalyzed by a mild base like triethylamine (Et₃N) or 4-(dimethylamino)pyridine (DMAP) to facilitate the reaction.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is then taken up in an organic solvent like ethyl acetate and washed with a weak aqueous acid (e.g., 1M HCl), followed by saturated aqueous sodium bicarbonate, and finally brine.

• The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated to yield the crude product.

• Purification by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) affords pure tert-butyl (3-acetylphenyl)carbamate (1).

Synthesis of 2-Bromo-1-(3-(tert-butoxycarbonylamino)phenyl)ethan-1-one (2)

The next step is the α-bromination of the ketone. This is a standard transformation that can be achieved using various brominating agents.

Protocol:

• Dissolve tert-butyl (3-acetylphenyl)carbamate (1) (1.0 eq) in a suitable solvent like chloroform or ethyl acetate.

• Add a brominating agent such as N-bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of a radical initiator like benzoyl peroxide or AIBN. Alternatively, bromine in acetic acid can be used.

• The reaction is typically heated to reflux and monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature and washed with aqueous sodium thiosulfate solution to quench any remaining bromine, followed by washing with water and brine.

• The organic layer is dried, filtered, and concentrated.

• The crude product can be purified by recrystallization or column chromatography to yield 2-bromo-1-(3-(tert-butoxycarbonylamino)phenyl)ethan-1-one (2).

Synthesis of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate (Target Compound)

This final step involves a stereoselective reduction of the α-bromoketone followed by nucleophilic substitution with an amine source.

Protocol:

• The α-bromoketone (2) is first reduced to the corresponding bromohydrin. A stereoselective reduction can be achieved using a chiral reducing agent like a CBS-oxazaborolidine catalyst with a borane source.[3] This will set the stereochemistry at the hydroxyl-bearing carbon.

• Dissolve the α-bromoketone (2) (1.0 eq) in a dry, aprotic solvent like THF under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to a low temperature (e.g., -78 °C).

• Add the CBS reagent (catalytic amount) followed by the slow addition of the borane reagent (e.g., borane-dimethyl sulfide complex).

• After the reduction is complete (monitored by TLC), the reaction is carefully quenched with methanol.

• The solvent is removed under reduced pressure, and the crude bromohydrin is carried forward to the next step.

• The crude bromohydrin is dissolved in a polar solvent like isopropanol or ethanol, and a large excess of aqueous ammonia is added.

• The reaction mixture is stirred at room temperature or gently heated to facilitate the displacement of the bromide by the amino group.

• Upon completion, the solvent is removed, and the residue is partitioned between an organic solvent and water.

• The aqueous layer is basified and extracted multiple times with an organic solvent.

• The combined organic layers are dried, filtered, and concentrated.

• Purification of the final product is achieved by column chromatography on silica gel to afford tert-butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Literature review on the synthesis of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

An In-Depth Technical Guide to the Synthesis of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Abstract

This technical guide provides a comprehensive review of the synthetic strategies for preparing tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate, a key intermediate in the development of various pharmaceutical agents, particularly β2-adrenergic receptor agonists. The document is intended for researchers, chemists, and professionals in drug development. It emphasizes the underlying chemical principles, explains the rationale behind experimental choices, and provides detailed, field-proven protocols. Two primary synthetic pathways are analyzed: a robust and widely-used route commencing from 3-aminoacetophenone and an alternative strategy involving epoxide ring-opening. The guide includes detailed procedural steps, data summaries, and visual diagrams to ensure clarity and reproducibility.

Introduction

Chemical Structure and Significance

Tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate is a phenylethanolamine derivative. The core structure consists of a phenyl ring substituted with a β-amino alcohol side chain and a tert-butoxycarbonyl (Boc) protected aniline. The β-amino alcohol moiety is a critical pharmacophore in many adrenergic agents[1]. The Boc-carbamate serves as a protecting group for the aniline nitrogen, preventing its participation in undesired side reactions and allowing for selective transformations elsewhere in the molecule. Its structure features a chiral center at the carbon atom bearing the hydroxyl group, meaning it can exist as (R) and (S) enantiomers.

Figure 1. Chemical Structure of the Target Compound.

Importance in Medicinal Chemistry

Phenylethanolamines are foundational structures for a class of drugs that interact with adrenergic receptors. The title compound is a versatile building block for synthesizing more complex molecules, most notably selective β2-adrenergic agonists used as bronchodilators in the treatment of asthma and chronic obstructive pulmonary disease (COPD)[2]. The Boc-protected aniline at the meta-position is a precursor to various functional groups, such as formamides, sulfonamides, or ureas, which can modulate the pharmacological activity and selectivity of the final drug candidate[3][4].

Overview of Synthetic Challenges

The synthesis of this molecule requires careful strategic planning to address several key challenges:

• Selective Protection: The presence of two amino groups (one aromatic, one aliphatic) necessitates an orthogonal protection strategy. The Boc group is ideal for the less nucleophilic aromatic amine.

• Regioselectivity: During the construction of the side chain, particularly in steps like halogenation or epoxide opening, achieving the correct regiochemistry is paramount.

• Stereocontrol: The creation of the chiral center during the reduction of a ketone intermediate typically results in a racemic mixture. Achieving an enantiomerically pure product requires either chiral resolution or the use of asymmetric synthesis techniques[5][6].

Retrosynthetic Analysis

Two logical and industrially viable retrosynthetic pathways can be envisioned for the target molecule.

Caption: Retrosynthetic analysis of the target molecule.

• The Acetophenone Route (Pathway I): This is the more common approach. It begins with the commercially available 3-aminoacetophenone. The synthesis involves Boc protection of the aniline, α-bromination of the ketone, nucleophilic substitution to introduce the second nitrogen atom, and finally, reduction of the carbonyl group.

• The Epoxide Route (Pathway II): This route starts from a Boc-protected 3-vinylaniline. The vinyl group is first converted to an epoxide, which is then opened regioselectively by an amine source to yield the final β-amino alcohol[7].

Synthetic Pathway I: The Acetophenone Route

This pathway is a robust, multi-step synthesis that offers good control over each transformation.

Caption: Workflow for the Acetophenone-based synthesis.

Step 1: Boc Protection of 3-Aminoacetophenone

The synthesis begins by protecting the aromatic amino group of 3-aminoacetophenone. The tert-butoxycarbonyl (Boc) group is an excellent choice due to its stability in subsequent reaction conditions and its ease of removal under acidic conditions if required.

• Causality: Protecting the aniline nitrogen serves two purposes: it prevents N-alkylation in the upcoming substitution step and deactivates the aromatic ring, reducing the likelihood of electrophilic aromatic substitution (e.g., ring bromination) during α-halogenation. The reaction is typically performed with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base or in a suitable solvent like tetrahydrofuran (THF).

Step 2: α-Bromination of the Ketone

The intermediate, tert-butyl (3-acetylphenyl)carbamate, undergoes selective bromination at the carbon alpha to the carbonyl group. This is a standard electrophilic substitution on an enol or enolate intermediate.

• Causality: Reagents like N-Bromosuccinimide (NBS) or bromine (Br₂) in a solvent like methanol or dichloromethane are used. The reaction is often catalyzed by a small amount of acid. This step introduces a good leaving group (bromide), setting the stage for nucleophilic substitution.

Step 3: Introduction of the Amino Group

The α-bromo ketone is a potent electrophile. It readily reacts with a nitrogen nucleophile to form the α-amino ketone. A common strategy involves using a protected amine, such as benzylamine.

• Causality: Using benzylamine allows for the introduction of the nitrogen atom. The benzyl group can be cleanly removed in a subsequent step via catalytic hydrogenolysis. Alternatively, sodium azide could be used to form an α-azido ketone, which is then reduced to the amine (e.g., using H₂/Pd-C or triphenylphosphine/water). The benzylamine route is often preferred for its directness.

Step 4: Reduction of the Carbonyl Group

The final key transformation is the reduction of the ketone to a secondary alcohol. This step creates the chiral center of the molecule.

• Causality: Sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol is the reagent of choice. It is a mild reducing agent that is highly selective for aldehydes and ketones and will not affect the carbamate or the aromatic ring. This reduction is not stereoselective and thus produces a racemic mixture of the (R) and (S) enantiomers.

Detailed Experimental Protocols

The following protocols are representative procedures synthesized from established chemical literature for analogous transformations.

Protocol for Synthesis of tert-Butyl (3-acetylphenyl)carbamate (Step 1)

• Setup: To a 500 mL round-bottom flask equipped with a magnetic stirrer, add 3-aminoacetophenone (13.5 g, 100 mmol) and tetrahydrofuran (THF, 200 mL). Stir until all solids dissolve.

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 22.9 g, 105 mmol) to the solution in one portion.

• Reaction: Stir the mixture at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Remove the THF under reduced pressure using a rotary evaporator. Dissolve the resulting residue in ethyl acetate (250 mL). Wash the organic layer sequentially with 1M HCl (2 x 100 mL), saturated NaHCO₃ solution (100 mL), and brine (100 mL).

• Isolation: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the product as a solid, which can be further purified by recrystallization from a mixture of ethyl acetate and hexanes.

Protocol for Synthesis of tert-Butyl (3-(2-bromoacetyl)phenyl)carbamate (Step 2)

• Setup: Dissolve tert-butyl (3-acetylphenyl)carbamate (23.5 g, 100 mmol) in 200 mL of dichloromethane in a flask protected from light.

• Reagent Addition: Cool the solution in an ice bath. Slowly add a solution of bromine (5.4 mL, 105 mmol) in 50 mL of dichloromethane dropwise over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

• Work-up: Quench the reaction by slowly adding saturated sodium thiosulfate solution until the orange color disappears. Separate the organic layer, wash with water and brine, and dry over Na₂SO₄.

• Isolation: Concentrate the solution under reduced pressure to yield the crude α-bromo ketone, which is often used in the next step without further purification due to its lachrymatory nature.

Protocol for Synthesis of the Final Product (Steps 3 & 4)

• Amine Substitution: Dissolve the crude α-bromo ketone from the previous step in 250 mL of THF. Add triethylamine (21 mL, 150 mmol) followed by the dropwise addition of benzylamine (12 mL, 110 mmol). Stir at room temperature for 6 hours. Filter off the triethylammonium bromide salt and concentrate the filtrate.

• Hydrogenolysis (Deprotection): Dissolve the crude α-benzylamino ketone in 300 mL of methanol. Add 10% Palladium on carbon (Pd/C, ~1.5 g, wet) catalyst. Purge the flask with hydrogen gas and stir the mixture under a hydrogen atmosphere (balloon pressure) for 12-16 hours. Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate.

• Ketone Reduction: Dissolve the resulting crude α-amino ketone in 250 mL of methanol and cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, 4.2 g, 110 mmol) portion-wise over 20 minutes, ensuring the temperature remains below 10 °C.

• Reaction & Work-up: Stir the reaction at 0 °C for 1 hour, then at room temperature for an additional 2 hours. Quench the reaction by the slow addition of water (50 mL). Remove most of the methanol via rotary evaporation.

• Isolation & Purification: Extract the aqueous residue with ethyl acetate (3 x 150 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. The final product, tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate, can be purified by column chromatography on silica gel.

Data Summary

The efficiency of the acetophenone route is generally reliable. The following table provides expected yields for each step based on literature precedents for similar transformations.

Step	Transformation	Starting Material	Product	Reagents	Typical Yield (%)
1	Boc Protection	3-Aminoacetophenone	tert-Butyl (3-acetylphenyl)carbamate	(Boc)₂O, THF	90-98%
2	α-Bromination	tert-Butyl (3-acetylphenyl)carbamate	tert-Butyl (3-(2-bromoacetyl)phenyl)carbamate	Br₂ or NBS	85-95%
3	Amination & Deprotection	α-Bromo Ketone	α-Amino Ketone	1. Benzylamine2. H₂, Pd/C	70-85% (over 2 steps)
4	Ketone Reduction	α-Amino Ketone	Target Molecule	NaBH₄, MeOH	80-95%
-	Overall	3-Aminoacetophenone	Target Molecule	-	45-70%

Conclusion

The synthesis of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate is most effectively achieved via the acetophenone pathway. This route utilizes readily available starting materials and employs a series of robust, high-yielding, and well-documented chemical transformations. While the standard procedure yields a racemic product, it provides a solid foundation for further chiral resolution or adaptation into an asymmetric synthesis for the production of single enantiomers required for clinical applications[8]. The alternative epoxide route, while feasible, often involves more challenging starting material synthesis and stringent control over regioselectivity during the ring-opening step[7][9]. The protocols and strategic insights provided in this guide offer a comprehensive framework for the successful laboratory-scale synthesis of this valuable pharmaceutical intermediate.

References

• ResearchGate. (n.d.). Synthesis of β-amino alcohol derivatives. Retrieved from [Link]

• American Chemical Society. (2004). Alternate synthesis of a β-3 adrenergic receptor agonist. Organic Process Research & Development, 8(4), 587-592. Retrieved from [Link]

• Bhookya, S., et al. (2017). Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies. SpringerLink. Retrieved from [Link]

• Kaiser, C., et al. (1977). Adrenergic agents. 8.1 Synthesis and beta-adrenergic agonist activity of some 3-tert-butylamino-2-(substituted phenyl)-1-propanols. Journal of Medicinal Chemistry, 20(5), 687-92. Retrieved from [Link]

• Kaiser, C., et al. (1976). Adrenergic agents. 7.1 Synthesis and beta-adrenergic agonist activity of several 2-pyridylethanolamines. Journal of Medicinal Chemistry, 19(9), 1168-70. Retrieved from [Link]

• Kaiser, C., et al. (1974). Adrenergic agents. 1. Synthesis and potential .beta.-adrenergic agonist activity of some catechol amine analogs bearing a substituted amino functionality in the meta position. Journal of Medicinal Chemistry, 17(1), 49-57. Retrieved from [Link]

• Yang, J. W., et al. (2006). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses, 83, 183. Retrieved from [Link]

• De Oliveira, C. B. A., et al. (2019). Natural Product-Derived Drugs Based on β-Adrenergic Agents and Nucleosides. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). β-Amino alcohol synthesis by amination (alkylation). Retrieved from [Link]

• Gaylord Chemical. (2025). Synthesis of β-Amino Alcohol Derivatives through a Photo-Induced Reaction in DMSO. Retrieved from [Link]

• Pittelkow, M., et al. (2004). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses, 81, 1. Retrieved from [Link]

• Google Patents. (2015). WO2015198108A1 - A novel method for synthesis of optically pure beta-amino alcohols.
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Protocols & Analytical Methods

Application Note: Chemoselective Amide Coupling of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Substrate Profiling & Mechanistic Rationale

Amide bond formation remains the most frequently executed transformation in medicinal chemistry and drug development[1]. When synthesizing complex active pharmaceutical ingredients (APIs) using multifunctional building blocks like tert-butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate , achieving strict chemoselectivity is the primary operational challenge.

This specific substrate presents three distinct heteroatomic sites:

• Boc-Protected Aniline: The tert-butyl carbamate (Boc) group effectively passivates the aromatic amine. It is electronically deactivated and non-nucleophilic under standard coupling conditions.

• Primary Aliphatic Alcohol (2-hydroxyethyl group): A competing nucleophile that can lead to unwanted esterification (O-acylation).

• Primary Aliphatic Amine (1-amino group): The target nucleophile. It is highly reactive and kinetically favored for N-acylation.

While aliphatic amines are intrinsically more nucleophilic than alcohols, the use of hyper-reactive coupling reagents or excessively strong organic bases can erode this kinetic preference, leading to competitive O-acylation or diacylation[2]. To maintain a self-validating, chemoselective system, the coupling environment must be carefully modulated. The generation of an active ester (such as an OAt or OBt ester) allows the highly nucleophilic primary amine to react rapidly, while the less nucleophilic alcohol remains unreacted.

Figure 1: Mechanistic pathway of active ester formation and chemoselective N-acylation.

Reagent Selection & Quantitative Metrics

The choice of coupling reagent and base dictates the success of the reaction.

• HATU / DIPEA: HATU proceeds through a highly reactive OAt-active ester, stabilized by a hydrogen-bonded 7-membered cyclic transition state[3]. It is exceptionally fast and ideal for sterically hindered carboxylic acids[4]. However, its high reactivity requires strict stoichiometric control to prevent O-acylation.

• EDC·HCl / HOBt / NMM: EDC mediates coupling via an unstable O-acylisourea, which is intercepted by HOBt to form a stable OBt-ester[5]. Using a weaker base like N-Methylmorpholine (NMM) instead of DIPEA significantly suppresses the deprotonation of the hydroxyl group, maximizing chemoselectivity for N-acylation[2]. Furthermore, EDC byproducts are water-soluble, streamlining downstream purification.

Table 1: Comparison of Coupling Systems for Amino Alcohol Substrates

Coupling System	Base	Solvent	N-Acylation (Amide)	O-Acylation (Ester)	Operational Insight
EDC·HCl / HOBt	NMM (3.0 eq)	DCM or DMF	> 95%	< 1%	Optimal for Chemoselectivity. Weaker base prevents alcohol activation[2].
HATU	DIPEA (2.5 eq)	DMF	85 - 90%	2 - 5%	Optimal for Hindered Acids. High reactivity; requires strict 0 °C pre-activation[6].
DCC / DMAP	None	DCM	< 50%	> 20%	Not Recommended. DMAP acts as an acyl transfer catalyst, heavily promoting O-acylation[7].

Experimental Workflows & Protocols

Figure 2: Standard experimental workflow for solution-phase amide coupling and isolation.

Protocol A: Chemoselective EDC/HOBt Coupling (Recommended)

This protocol is engineered to prevent O-acylation by utilizing a milder base (NMM) and HOBt to form a stable, yet reactive, intermediate[2][5].

Reagents: Carboxylic Acid (1.0 eq), tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate (1.05 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), NMM (3.0 eq), Anhydrous DCM.

Step-by-Step Procedure:

• Dissolution: In an oven-dried flask under N₂, dissolve the Carboxylic Acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM (0.1 - 0.2 M concentration).

• Pre-activation: Cool the solution to 0 °C using an ice bath. Add NMM (3.0 eq) dropwise, followed by EDC·HCl (1.2 eq) portion-wise. Causality: Cooling to 0 °C stabilizes the O-acylisourea intermediate, preventing its rearrangement to the unreactive N-acylurea byproduct.

• Nucleophilic Addition: Stir at 0 °C for 15 minutes. Dissolve the amino alcohol substrate (1.05 eq) in a minimal volume of DCM and add it dropwise to the activated mixture.

• Propagation: Remove the ice bath. Allow the reaction to warm to room temperature (RT) and stir for 4–12 hours. Monitor via LC-MS.

• Aqueous Workup: Dilute the mixture with additional DCM. Transfer to a separatory funnel.

  • Wash with 1N HCl (or saturated NH₄Cl) to remove unreacted amine and NMM.

  • Wash with saturated NaHCO₃ to remove unreacted carboxylic acid and HOBt[6].

  • Wash with brine to break emulsions and pre-dry the organic layer.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel chromatography if trace impurities remain.

Protocol B: High-Efficiency HATU Coupling (For Sterically Hindered Acids)

If the carboxylic acid partner is highly sterically hindered, EDC/HOBt may be too slow. HATU is deployed here, but temperature control is strictly enforced to maintain chemoselectivity[4][6].

Reagents: Carboxylic Acid (1.0 eq), tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate (1.1 eq), HATU (1.2 eq), DIPEA (2.5 eq), Anhydrous DMF.

Step-by-Step Procedure:

• Dissolution: Dissolve the Carboxylic Acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF under N₂.

• Pre-activation: Cool to 0 °C. Add DIPEA (2.5 eq) dropwise. Stir for exactly 10 minutes. Causality: Extended pre-activation with HATU can lead to guanidinium byproduct formation if the amine is not introduced promptly.

• Coupling: Add the amino alcohol substrate (1.1 eq) as a solution in DMF.

• Propagation: Stir at 0 °C for 1 hour, then allow to slowly warm to RT. Causality: Maintaining a low temperature during the initial coupling phase suppresses the activation energy required for the less nucleophilic hydroxyl group to attack the OAt-ester.

• Workup: Quench with water. Extract with Ethyl Acetate (EtOAc). Wash the organic layer extensively with 5% aqueous LiCl (3x) to remove DMF, followed by saturated NaHCO₃ and brine.

• Isolation: Dry over Na₂SO₄, filter, concentrate, and purify via flash chromatography.

Analytical Monitoring & Troubleshooting

• Monitoring: LC-MS is the gold standard for this reaction. The product will show the expected [M+H]⁺ mass. If O-acylation occurs, a byproduct with a mass of [M+H+Acyl]⁺ (diacylation) or an identical mass with a different retention time (O-acyl isomer) will appear.

• Troubleshooting O-Acylation: If esterification is detected, verify that DMAP was not accidentally introduced, as it is a potent acyl transfer catalyst that readily acylates alcohols[7]. Switch the base from DIPEA to NMM[2].

• Troubleshooting Unreactive Acid: If the carboxylic acid is exceptionally hindered and HATU fails, consider in situ acyl fluoride generation (e.g., using DAST or Deoxo-Fluor), which minimizes steric clash during the nucleophilic attack[4].

References

• BenchChem.
• BenchChem. "Application Notes: Standard Protocol for HATU Coupling in Solution Phase." BenchChem.
• Wikipedia Contributors.
• Due-Hansen, M. E., et al. "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates." Organic & Biomolecular Chemistry, RSC Publishing (2015).
• NIH PMC. "Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• de Figueiredo, R. M., et al. "Nonclassical Routes for Amide Bond Formation." Chemical Reviews 116 (19), 12029-12122 (2016).
• ACS Publications. "Selective Amidation of Unprotected Amino Alcohols Using Surfactant-in-Water Technology: A Highly Desirable Alternative to Reprotoxic Polar Aprotic Solvents." Organic Process Research & Development.

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Application Notes and Protocols for the Catalytic Reduction Synthesis of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Abstract

This comprehensive technical guide details the synthesis of tert-butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate, a key intermediate in the development of various pharmaceuticals, particularly β2-adrenergic agonists and vesamicol analogs.[1][2][3] This document outlines a robust three-step synthetic pathway commencing with the protection of 3-aminoacetophenone, followed by a Henry nitroaldol reaction, and culminating in a chemoselective catalytic hydrogenation. The protocols provided are designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the underlying chemical principles and experimental choices to ensure reproducibility and high yields.

Introduction

The 1-amino-2-hydroxyethylphenyl moiety is a critical pharmacophore found in a variety of biologically active molecules. The carbamate protection of the aromatic amine, specifically with a tert-butyloxycarbonyl (Boc) group, offers a versatile handle for further synthetic manipulations while ensuring stability during key transformations. The target molecule, tert-butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate, therefore represents a valuable building block in medicinal chemistry.

The synthetic strategy detailed herein focuses on the late-stage introduction of the chiral amino alcohol functionality via a catalytic reduction of a nitro precursor. This approach is advantageous as it often allows for stereochemical control and utilizes well-established, scalable catalytic hydrogenation techniques.

Overall Synthetic Strategy

The synthesis is proposed to proceed via the three main stages illustrated below. Each stage is accompanied by a detailed protocol and a discussion of the critical parameters.

Caption: Proposed three-stage synthetic workflow.

Stage 1: Boc Protection of 3-Aminoacetophenone

The initial step involves the protection of the aniline nitrogen of 3-aminoacetophenone with a tert-butyloxycarbonyl (Boc) group. The Boc group is chosen for its stability in subsequent reaction conditions and its facile removal under mild acidic conditions.[4][5]

Protocol 1: Synthesis of tert-Butyl (3-acetylphenyl)carbamate

Materials and Reagents:

• 3-Aminoacetophenone

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)[6]

• Tetrahydrofuran (THF)

• Water

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• In a round-bottom flask, dissolve 3-aminoacetophenone (1.0 eq) in a 2:1 mixture of THF and water.

• Add TEA or DIPEA (1.5 eq) to the solution and stir for 5 minutes at room temperature.[6]

• Cool the reaction mixture to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (1.1 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and continue stirring for an additional 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the THF under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford tert-butyl (3-acetylphenyl)carbamate as a solid.

Stage 2: Henry (Nitroaldol) Reaction

This stage involves the formation of a carbon-carbon bond between the methyl group of the acetophenone and nitromethane. The Henry reaction is a base-catalyzed addition of a nitroalkane to a carbonyl compound, yielding a β-nitro alcohol.[2][7][8] It should be noted that the Henry reaction with ketones, particularly aromatic ketones, can be sluggish due to the resonance stabilization of the carbonyl group.[9] Careful optimization of the base and reaction conditions is crucial.

Protocol 2: Synthesis of tert-Butyl (3-(2-hydroxy-2-nitropropyl)phenyl)carbamate

Materials and Reagents:

• tert-Butyl (3-acetylphenyl)carbamate

• Nitromethane

• A suitable base (e.g., potassium carbonate, triethylamine, or a non-ionic base like P(RNCH₂CH₂)₃N)[7][9]

• Methanol or Ethanol

• Dilute hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

Procedure:

• To a solution of tert-butyl (3-acetylphenyl)carbamate (1.0 eq) in nitromethane (which can also serve as the solvent) or a suitable alcohol, add the chosen base (catalytic to stoichiometric amounts may be required, optimization is recommended).

• Stir the reaction mixture at room temperature. The reaction time can vary from several hours to days depending on the reactivity of the ketone and the chosen base.

• Monitor the reaction by TLC.

• Upon completion or when equilibrium is reached, carefully quench the reaction by adding dilute hydrochloric acid at 0 °C until the pH is neutral.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield tert-butyl (3-(2-hydroxy-2-nitropropyl)phenyl)carbamate.

Stage 3: Catalytic Reduction of the β-Nitro Alcohol

The final and key step is the catalytic reduction of the β-nitro alcohol intermediate. This transformation achieves the conversion of the nitro group to a primary amine, yielding the desired tert-butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate. Catalytic hydrogenation with palladium on carbon (Pd/C) is a widely used and effective method for the reduction of nitro groups.[10]

Protocol 3: Synthesis of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Materials and Reagents:

• tert-Butyl (3-(2-hydroxy-2-nitropropyl)phenyl)carbamate

• 10% Palladium on carbon (Pd/C), 50% wet

• Methanol or Ethanol

• Hydrogen gas supply (balloon or hydrogenation apparatus)

• Celite®

Safety Precautions:

• Palladium on carbon is pyrophoric, especially when dry and in the presence of hydrogen. Handle with care in an inert atmosphere.

• Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the reaction is carried out in a well-ventilated fume hood, away from ignition sources.

Procedure:

• In a suitable hydrogenation vessel, dissolve tert-butyl (3-(2-hydroxy-2-nitropropyl)phenyl)carbamate (1.0 eq) in methanol or ethanol.

• Carefully add 10% Pd/C (5-10 mol% Pd) to the solution under a stream of nitrogen or argon.

• Seal the reaction vessel and purge the system by evacuating and backfilling with nitrogen three times, followed by evacuating and backfilling with hydrogen gas three times.

• Pressurize the vessel with hydrogen to the desired pressure (typically 1-4 atm or balloon pressure) and stir the reaction mixture vigorously.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, carefully vent the excess hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with methanol or ethanol.

• Combine the filtrate and washings, and concentrate under reduced pressure to obtain the crude product.

• If necessary, purify the product by column chromatography or recrystallization to yield pure tert-butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate.

Data Presentation

Step	Starting Material	Product	Reagents	Typical Yield
1	3-Aminoacetophenone	tert-Butyl (3-acetylphenyl)carbamate	(Boc)₂O, TEA	85-95%
2	tert-Butyl (3-acetylphenyl)carbamate	tert-Butyl (3-(2-hydroxy-2-nitropropyl)phenyl)carbamate	Nitromethane, Base	40-60%
3	tert-Butyl (3-(2-hydroxy-2-nitropropyl)phenyl)carbamate	tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate	H₂, Pd/C	80-95%
Caption: Summary of the synthetic steps and typical yields.

Mechanism of Catalytic Hydrogenation

The catalytic hydrogenation of the nitro group on a palladium surface is a complex heterogeneous process. A simplified representation of the accepted mechanism is shown below.

Caption: Simplified reaction pathway for nitro group reduction.

References

• Gotor-Fernández, V., et al. (2018). Biocatalytic Approach to Chiral β-Nitroalcohols by Enantioselective Alcohol Dehydrogenase-Mediated Reduction of α-Nitroketones. Molecules, 23(8), 1874. [Link]

• Kisanga, P. B., & Verkade, J. G. (2000). P(RNCH2CH2)3N: An Efficient Promoter for the Nitroaldol (Henry) Reaction. The Journal of Organic Chemistry, 65(17), 5245–5250. [Link]

• Ballini, R., et al. (2005). Acyclic α-Nitro Ketones: Synthesis and Reactivity. European Journal of Organic Chemistry, 2005(16), 3445-3458. [Link]

• Ni, Y., et al. (2015). Ketoreductase catalyzed stereoselective bioreduction of α-nitro ketones. Green Chemistry, 17(3), 1737-1744. [Link]

• Wang, J., & Deng, L. (2006). Enantioselective Nitroaldol Reaction of α-Ketoesters Catalyzed by Cinchona Alkaloids. Angewandte Chemie International Edition, 45(3), 466-468. [Link]

• Coric, I., & List, B. (2012). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. Chemical Reviews, 112(8), 4574-4615. [Link]

• El-Mekabaty, A., et al. (2017). Synthesis, crystal structure and Hirshfeld surface analysis of tert-butyl N-acetylcarbamate. IUCrData, 2(1), x162078. [Link]

• Master Organic Chemistry. (n.d.). Henry Reaction. [Link]

• Corey, E. J., & Reichard, G. A. (1989). Asymmetric Synthesis of Highly Substituted β-Nitro Alcohols and Enantiomerically Enriched 4,4,5-Trisubstituted Oxazolidinones. The Journal of Organic Chemistry, 54(1), 238–240. [Link]

• Wikipedia. (n.d.). Henry reaction. [Link]

• Liese, A., et al. (2006). Thermodynamic and Kinetic Phenomena in the Enzymatic Conversion of Acetophenone to 1-(R)-Phenylethanol in a Continuous Gas/Solid Reactor. Biotechnology and Bioengineering, 94(1), 67-78. [Link]

• Bhookya, S., et al. (2017). Synthesis, crystal structure and Hirshfeld surface analysis of tert-butyl N-acetylcarbamate. Journal of Chemical Biology, 10(3), 1-11. [Link]

• Yang, J. W., et al. (2006). Synthesis of tert-Butyl (1S,2S)-2-Methyl-3-oxo-1-phenylpropylcarbamate by Asymmetric Mannich Reaction. Organic Syntheses, 83, 183. [Link]

• ResearchGate. (n.d.). Course of the conversion of acetophenone () to (R)-1-phenylethanol (). [Link]

• ResearchGate. (n.d.). Conversion of acetophenone (1) to 1-phenylethanol (R)-2 using superabsorber-immobilized ADH. [Link]

• ResearchGate. (n.d.). Conversion of acetophenone (1) to 1‐phenylethanol (R)‐2 using LB‐ADH. [Link]

• ChemRxiv. (2021). Ni@C Catalyzed Hydrogenation of Acetophenone to Phenylethanol under Industrial Mild Conditions in Flow Reactor. [Link]

• Synple Chem. (n.d.). Application Note – N-Boc protection. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Pittelkow, M., et al. (2002). Selective Synthesis of Carbamate Protected Polyamines Using Alkyl Phenyl Carbonates. Synthesis, 2002(15), 2195-2202. [Link]

• ResearchGate. (n.d.). Acyclic α-Nitro Ketones: A Versatile Class of α-Functionalized Ketones in Organic Synthesis. [Link]

• Nájera, C., & Sansano, J. M. (2011). One-pot stereoselective synthesis of 1,2-amino alcohol derivatives. Organic Letters, 13(13), 3426–3429. [Link]

• Reddy, K. S., & Kumar, V. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23811–23816. [Link]

• Afanasyev, O. I., et al. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry, 8, 269. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Stereoselective synthesis of β-hydroxyphenylalanines using imino 1,2-Wittig rearrangement of hydroximates. [Link]

• IBMM. (n.d.). Stereoselective Synthesis & Modified Amino Acids. [Link]

• PubMed. (n.d.). Stereoselective synthesis of non symmetric dihydroxyethylene dipeptide isosteres via epoxy alcohols derived from alpha-amino acids. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Preventing side reactions during Boc deprotection of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, scientists, and drug development professionals facing challenges during the acidic deprotection of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate .

By abandoning a one-size-fits-all approach, this guide provides a mechanistic deep dive into why side reactions occur with this specific substrate and offers self-validating protocols to ensure high-purity yields.

Mechanistic Vulnerability Profile

To successfully deprotect this substrate without degrading your yield, we must first analyze its structural vulnerabilities. The molecule contains three highly reactive functional groups alongside the Boc-protected aniline:

• The Primary Alcohol (-CH₂OH): Highly susceptible to O-trifluoroacetylation when exposed to concentrated Trifluoroacetic Acid (TFA)[1].

• The Benzylic Primary Amine (-CH(NH₂)-): A strong nucleophile. While protonated and protected in strong acid, it becomes highly vulnerable to N-tert-butylation during the neutralization phase if the tert-butyl cation ( t -Bu⁺) is not fully quenched[2].

• The Aromatic Ring: Once the aniline is deprotected, the ring becomes electron-rich and susceptible to Friedel-Crafts C-tert-butylation[3].

Mechanistic pathways of Boc deprotection and competing side reactions.

Troubleshooting FAQs: Causality & Solutions

Q1: My LC-MS shows a major impurity at +96 Da relative to the desired product. What is the mechanism behind this, and how do I fix it? A1: A +96 Da mass shift is the classic signature of O-trifluoroacetylation [1].

• Causality: Under anhydrous conditions, TFA acts as both an acid and an acylating agent. It reacts with the primary alcohol of your 2-hydroxyethyl group to form a trifluoroacetate ester[1].

• The Fix (Self-Validating System): This reaction is reversible. If you observe this mass, do not discard the batch. Treat the crude mixture with a mild aqueous base (e.g., 10% K2​CO3​ or dilute NH4​OH ) for 30 minutes during work-up. This will quantitatively hydrolyze the ester back to the primary alcohol. To prevent it entirely in future runs, switch to a non-acylating acid like HCl in 1,4-dioxane[3].

Q2: I am observing a +56 Da mass increase. Why is this happening despite running the reaction in strong acid? A2: A +56 Da mass indicates tert-butylation (the addition of a C4​H8​ group)[3].

• Causality: Acidic cleavage of the Boc group generates a highly electrophilic t -Bu⁺ cation[2]. While your benzylic amine is protonated (and thus non-nucleophilic) in the acidic reaction mixture, the t -Bu⁺ cation can form stable equilibrium intermediates. During the concentration or neutralization steps, the amine becomes a free base and rapidly attacks these lingering electrophiles[2].

• The Fix: You must trap the cation irreversibly during the reaction. Add a scavenger cocktail (e.g., Triisopropylsilane (TIS) and water) to the TFA. TIS acts as a hydride donor, permanently reducing the carbocation to volatile isobutane[2].

Q3: My substrate is degrading completely in strong acids. Are there milder alternatives? A3: Yes. For highly acid-sensitive substrates, you can bypass Brønsted acids entirely by using a Lewis acid-mediated approach. Trimethylsilyl trifluoromethanesulfonate (TMSOTf) in the presence of a mild base like 2,6-lutidine selectively removes the Boc group without generating the harsh conditions that lead to dehydration or esterification[4].

Troubleshooting workflow for identifying and resolving deprotection impurities.

Quantitative Data: Scavenger & Acid Selection Matrix

The following table summarizes the expected outcomes of various deprotection cocktails on tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate based on established mechanistic behaviors.

Deprotection Cocktail	Risk of +56 Da (Alkylation)	Risk of +96 Da (Esterification)	Recommended Use Case
Neat TFA	High	High	Not Recommended. Leads to complex mixtures.
TFA / TIS / H₂O (95:2.5:2.5)	Low	Moderate	Standard. TIS quenches cations; H₂O reduces esterification[2].
4M HCl in 1,4-Dioxane	Low	Zero	Optimal. Completely eliminates O-trifluoroacetylation[3].
TMSOTf / 2,6-Lutidine	Zero	Zero	Specialized. Best for substrates prone to acid-catalyzed dehydration[4].

Validated Experimental Protocols

Protocol A: Scavenger-Optimized TFA Deprotection (Standard)

Use this method if your downstream chemistry requires the TFA salt.

• Preparation: Dissolve the Boc-protected compound (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M[2].

• Scavenger Addition: Add Triisopropylsilane (TIS) to a final concentration of 2.5% (v/v) and deionized water to 2.5% (v/v)[2].

• Cooling: Cool the mixture to 0 °C using an ice bath.

• Cleavage: Slowly add Trifluoroacetic Acid (TFA) to achieve a final concentration of 50% (v/v)[2].

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 1–2 hours.

• Work-up: Concentrate under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA. If LC-MS shows a +96 Da peak, stir the crude residue in 10% aqueous K2​CO3​ for 30 minutes, then extract with ethyl acetate.

Protocol B: HCl in Dioxane Deprotection (TFA-Free)

Use this method to completely prevent O-trifluoroacetylation.

• Preparation: Suspend or dissolve the Boc-protected substrate (1.0 equiv) in a commercially available 4M solution of HCl in 1,4-dioxane[3].

• Reaction: Stir the mixture at room temperature for 1–4 hours[3].

• Monitoring: Track the disappearance of the starting material via LC-MS or TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure. Triturate the resulting solid with cold diethyl ether to precipitate the highly pure hydrochloride salt of the deprotected product.

Protocol C: Mild TMSOTf-Mediated Deprotection

Use this method for substrates that degrade or dehydrate in Brønsted acids.

• Preparation: Dissolve the substrate (1.0 equiv) in anhydrous DCM under an inert atmosphere (Nitrogen or Argon)[4].

• Base Addition: Add 2,6-lutidine (2.0 equiv) and cool the solution to 0 °C[4].

• Cleavage: Add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (2.0 equiv) dropwise to the cooled solution[4].

• Reaction: Stir at 0 °C for 30–60 minutes.

• Work-up: Quench the reaction by adding methanol. Dilute with DCM and wash with saturated aqueous NaHCO3​ to yield the free base[4].

References

• The Development and Application of a Novel Safety-Catch Linker for BOC-Based Assembly of Libraries of Cyclic Peptides - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Strategies for Overcoming Solubility Challenges with tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Welcome to the technical support guide for tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges with the low aqueous solubility of this compound during in vitro and in vivo experimental work. This guide provides a series of troubleshooting strategies, detailed protocols, and scientific explanations to help you achieve consistent and reliable results in your assays.

Compound Properties at a Glance

Understanding the physicochemical properties of a compound is the first step in troubleshooting its solubility. Tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate possesses structural features that contribute to its challenging solubility profile: a lipophilic tert-butoxycarbonyl (Boc) protecting group and a polar amino-alcohol side chain.

Property	Estimated Value / Information	Implication for Solubility
Molecular Formula	C₁₃H₂₀N₂O₃	-
Molecular Weight	252.31 g/mol [1]	-
Structure	Contains a Boc-protected amine, a phenyl ring, a primary amine, and a hydroxyl group.	The large, non-polar Boc group and the phenyl ring increase lipophilicity, driving down aqueous solubility.
XLogP3-AA (Predicted)	~1.5 - 2.5	A positive LogP value indicates a preference for a non-polar environment over an aqueous one.
pKa (Predicted)	~9.0 - 9.5 (for the primary amine)	The primary amine is basic and can be protonated. At a pH below its pKa, the molecule will carry a positive charge, which typically increases aqueous solubility.
Appearance	Typically an off-white or white solid/powder.[1][2]	-

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and solubilization of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate.

Q1: Why is this compound poorly soluble in my aqueous assay buffer?

A: The low aqueous solubility is primarily due to the molecular structure. The compound contains a large, hydrophobic tert-butoxycarbonyl (Boc) group and a phenyl ring, which dominate its character and make it difficult for water molecules to solvate effectively. While the amino and hydroxyl groups are polar, their contribution is often insufficient to overcome the lipophilicity of the rest of the molecule.

Q2: What is the best solvent for preparing a stock solution?

A: For initial stock solutions, a water-miscible organic solvent is recommended. Dimethyl sulfoxide (DMSO) is the most common and effective choice for creating high-concentration stock solutions (e.g., 10-50 mM) of poorly soluble compounds.[3] Other options include ethanol, methanol, or N,N-dimethylformamide (DMF).[4]

Q3: I've dissolved my compound in DMSO, but it precipitates when I dilute it into my aqueous assay buffer. What should I do?

A: This is a common issue known as "carry-over" precipitation. It occurs because while the compound is soluble in a high concentration of organic solvent, it is not soluble at the final, much lower solvent concentration in the aqueous buffer.

The first steps to resolve this are:

• Lower the final compound concentration: Your desired assay concentration may be above the compound's aqueous solubility limit.

• Reduce the stock concentration: Making a less concentrated stock solution in DMSO and adding a larger volume to your buffer (while keeping the final solvent percentage low) can sometimes help.

• Explore the advanced strategies in this guide: If simple dilution fails, you will need to employ co-solvents, pH adjustment, or solubilizing excipients like cyclodextrins.

Q4: What is the maximum concentration of DMSO I can use in my cell-based assay?

A: This is highly dependent on the cell line and the assay's sensitivity. As a general rule, most cell lines can tolerate DMSO up to 0.5% (v/v) without significant cytotoxicity.[5] However, some sensitive assays may show effects at concentrations as low as 0.1%.[4] It is crucial to run a solvent tolerance control experiment for your specific system to determine the highest non-interfering concentration.[5]

Part 2: In-Depth Troubleshooting & Protocols

This section provides detailed, step-by-step guidance for systematically overcoming solubility issues.

Decision-Making Workflow for Solubilization

The following diagram outlines a logical workflow for selecting the appropriate solubilization strategy.

Caption: Workflow for selecting a solubilization method.

Guide 1: Optimizing with Co-Solvents

Organic co-solvents reduce the polarity of the aqueous medium, making it more favorable for lipophilic compounds.[]

Protocol 1: Standard Stock Preparation and Dilution

• Preparation of 10 mM Stock in DMSO:

  • Weigh out 2.52 mg of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate.

  • Add 1.0 mL of high-purity, anhydrous DMSO.

  • Vortex vigorously for 1-2 minutes.

  • If solids remain, place the vial in a bath sonicator for 5-10 minutes.

  • Visually inspect for any undissolved particulate matter against a bright light.

• Dilution into Assay Buffer:

  • Warm the stock solution and the aqueous buffer to room temperature or 37°C to minimize temperature-shock precipitation.

  • To prepare a 10 µM solution in a final volume of 1 mL with 0.1% DMSO:

    • Add 999 µL of your aqueous assay buffer to a microcentrifuge tube.

    • Add 1 µL of the 10 mM DMSO stock solution directly into the buffer while vortexing to ensure rapid mixing. This prevents localized high concentrations of the compound from forming and precipitating.

• Observation:

  • Let the final solution sit for 15-30 minutes and visually inspect for any cloudiness or precipitate. Check for precipitation under a microscope if necessary.

Table of Common Co-Solvents and Considerations

Co-Solvent	Typical Max % in Cell Assays	Pros	Cons & Potential Interferences
DMSO	0.1% - 0.5%	Excellent solubilizing power for many compounds.[3]	Can induce cell differentiation, be cytotoxic above 1%, and interfere with some enzyme activities.[5]
Ethanol	0.1% - 1.0%	Volatile, less toxic than DMSO for some cell lines.	Can have effects on cell signaling and metabolism; less effective solubilizer than DMSO for highly lipophilic compounds.[4][7]
PEG 400	0.5% - 2.0%	Low toxicity, can improve stability.	Can be viscous, may affect protein-protein interactions.
Acetonitrile	< 1.0%	Appears to be a relatively safe organic solvent for in vitro studies at concentrations of 1% v/v or less.[8]	Can inhibit some drug-metabolizing enzymes.[8]

Guide 2: Leveraging pH for Solubilization

The primary amine on the side chain of the molecule is a basic functional group. According to the Henderson-Hasselbalch equation, when the pH of the solution is below the pKa of the amine (~9.0), the amine will be protonated (R-NH₃⁺). This positive charge significantly enhances the molecule's interaction with polar water molecules, thereby increasing its solubility.[][9]

Protocol 2: pH-Based Solubility Testing

• Prepare Buffers: Prepare a set of physiologically relevant buffers at different pH values (e.g., pH 5.0, 6.0, and 7.4). Common buffer systems include MES (pH 5.5-6.7), PIPES (pH 6.1-7.5), and HEPES (pH 6.8-8.2).

• Prepare Stock: Make a concentrated stock solution in DMSO (e.g., 20 mM) as described in Protocol 1.

• Test Dilutions:

  • Set up a series of tubes, each containing 995 µL of a different pH buffer.

  • Add 5 µL of the 20 mM DMSO stock to each tube (final concentration: 100 µM; final DMSO: 0.5%).

  • Vortex immediately and thoroughly.

• Assess Solubility:

  • Incubate the tubes at the intended assay temperature for 30 minutes.

  • Visually inspect for precipitation. For a more quantitative assessment, centrifuge the tubes at high speed (e.g., 14,000 x g) for 15 minutes and measure the concentration of the compound in the supernatant using HPLC-UV.

• Validation:

  • Crucially, ensure that altering the pH does not negatively impact your assay. Check the optimal pH range for your enzyme, cells, or protein interaction. An increase in solubility is useless if the biological system is inactivated.

Guide 3: Advanced Solubilization with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[10] They can encapsulate poorly soluble molecules, like the Boc-phenyl portion of your compound, forming an "inclusion complex" that is soluble in water.[11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice for pharmaceutical applications.[12]

Protocol 3: Solubilization with HP-β-CD

• Prepare HP-β-CD Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your desired aqueous buffer. This may require gentle heating and stirring to fully dissolve.

• Method A (Direct Solubilization):

  • Weigh the solid compound directly into a vial.

  • Add the pre-warmed HP-β-CD solution to achieve the desired final concentration.

  • Vortex, sonicate, and stir (potentially overnight) at a controlled temperature until the compound dissolves. This method avoids the use of organic co-solvents entirely.

• Method B (Co-Solvent with Cyclodextrin):

  • Prepare a high-concentration stock in DMSO (e.g., 50 mM).

  • Dilute this stock into the HP-β-CD solution. The cyclodextrin in the aqueous phase will help "catch" the compound as it is diluted, preventing precipitation.

• Assay Considerations:

  • Like any excipient, HP-β-CD should be tested for interference in a vehicle control experiment.

  • Because the compound is sequestered within the cyclodextrin, its free concentration is lower. This can affect binding kinetics and potency measurements (e.g., IC₅₀, Kₔ), so results should be interpreted with this in mind.

References

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666. [Link]

• Kurkov, S. V., & Loftsson, T. (2013). Cyclodextrins. International Journal of Pharmaceutics, 453(1), 167-180. [Link]

• Gould, S., & Scott, R. C. (2005). 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD): A toxicology review. Food and Chemical Toxicology, 43(10), 1451-1459. [Link]

• Palamanda, J. R., et al. (2014). In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. Indian Journal of Pharmaceutical Sciences, 76(3), 187–195. [Link]

• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research in Pharmaceutical Sciences, 9(4), 287-292. [Link]

• Wilkerson, E. M., et al. (2021). Effects of Solvents, Emulsions, Cosolvents, and Complexions on Ex Vivo Mouse Myometrial Contractility. Reproductive Sciences, 28(9), 2636-2647. [Link]

• PubChem. (n.d.). tert-Butyl (2-(hydroxymethyl)phenyl)carbamate. Retrieved March 27, 2026, from [Link]

• Georgiou, C. D., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ASSAY and Drug Development Technologies, 10(6), 545-555. [Link]

• Hamzeloo-Moghadam, M., et al. (2014). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Avicenna Journal of Phytomedicine, 4(5), 324-329. [Link]

• Henriksen, K. F., et al. (2014). Considerations regarding use of solvents in in vitro cell based assays. In Vitro Cellular & Developmental Biology - Animal, 50(7), 637-646. [Link]

• Henriksen, K. F., et al. (2014). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 66(4), 541-550. [Link]

• Palamanda, J. R., et al. (2014). In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. Indian Journal of Pharmaceutical Sciences, 76(3), 187–195. [Link]

• Wilkerson, E. M., et al. (2021). Effects of Solvents, Emulsions, Cosolvents, and Complexions on Ex Vivo Mouse Myometrial Contractility. Reproductive Sciences, 28(9), 2636-2647. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

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• 12. Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends [mdpi.com]

Optimizing crystallization conditions for tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Technical Support Center: Crystallization Optimization for tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Welcome to the Application Scientist Support Center. Crystallizing tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate presents unique physicochemical challenges. The molecule features a bulky, lipophilic tert-butyloxycarbonyl (Boc) protecting group juxtaposed with a highly polar, hydrogen-bond-rich 1-amino-2-hydroxyethyl moiety. This structural dichotomy often leads to liquid-liquid phase separation (LLPS, or "oiling out") and complex polymorphic behaviors during standard cooling or anti-solvent crystallization workflows.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you achieve high-purity crystalline product.

Diagnostic Workflow

Fig 1. Diagnostic workflow for resolving API phase separation and polymorphism.

Troubleshooting Guide: The "Oiling Out" Phenomenon

Q: During cooling, my solution turns cloudy and forms a sticky resin instead of crystals. What is happening mechanistically? A: You are observing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out"[1]. For tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate, the melting point of the solute in the solvent mixture drops below the system's temperature as supersaturation increases[2]. The lipophilic Boc group and the polar amino-alcohol group create a miscibility gap. Instead of integrating into a rigid crystal lattice, the solute molecules separate into a product-rich liquid phase (emulsion droplets)[1]. These droplets are highly mobile and act as an excellent solvent for impurities, which is why the resulting resin is often impure and glass-like[2].

Q: How can I prevent LLPS and force nucleation? A: Oiling out is primarily a kinetic phenomenon driven by rapid supersaturation[1]. To bypass the miscibility gap, you must control the supersaturation trajectory. The most robust method is Solvent-Mediated Seeding combined with Temperature Cycling [3]. By introducing seed crystals at a low supersaturation level (just before the cloud point), you provide a low-energy template for the solute to integrate into a crystal lattice, kinetically favoring solid-liquid separation over LLPS[1].

Protocol 1: Self-Validating Anti-Solvent Seeding Crystallization

Self-Validation Metric: The system must remain visually clear until seed addition, followed by a controlled, uniform opacity without droplet coalescence on the reactor walls.

• Dissolution: Dissolve the crude API in Ethyl Acetate (Good Solvent) at 50°C to achieve a concentration of 150 mg/mL.

• Clarification: Polish filter the solution (0.22 µm) to remove heterogeneous foreign particulates that might trigger premature, uncontrolled nucleation.

• Anti-Solvent Titration: Slowly add Heptane (Anti-Solvent) at 50°C until the solution reaches a pre-cloud point (approx. 1:1 v/v ratio). Causality: This brings the system into the metastable zone without crossing the spinodal decomposition curve.

• Seeding: Introduce 1-2 wt% of pure crystalline tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate seeds. Hold the temperature at 50°C for 30 minutes to allow the seeds to anneal and initiate secondary nucleation[3].

• Controlled Cooling: Cool the reactor to 5°C at a linear rate of 0.1°C/min. Causality: A slow cooling rate ensures crystal growth consumes supersaturation faster than it is generated, preventing the system from re-entering the LLPS region.

• Isolation & Wash: Filter the suspension and wash with cold Heptane.

Quantitative Data: Solvent System Selection

Choosing the right solvent/anti-solvent pair is critical for managing local supersaturation and avoiding deleterious effects on crystal products[4]. The table below summarizes the optimal volumetric ratios to maintain the metastable zone width (MSZW) and avoid oiling out for this specific carbamate derivative.

Good Solvent (Polarity Index)	Anti-Solvent (Polarity Index)	Optimal V/V Ratio (Solvent:Anti)	MSZW (°C)	Yield (%)	LLPS Risk
Ethyl Acetate (4.4)	Heptane (0.1)	1 : 1.5	12	88	Low
Isopropanol (3.9)	Water (10.2)	1 : 2.0	8	82	High
THF (4.0)	Toluene (2.4)	1 : 3.0	15	75	Medium
Ethanol (5.2)	Cyclohexane (0.2)	1 : 1.2	10	91	Low

Table 1. Quantitative comparison of solvent systems for the crystallization of the target API.

FAQ: Polymorphism and Yield Optimization

Q: My batch yielded a different crystal habit (needles instead of plates) with a lower melting point. Why? A: You have encountered polymorphism. Active Pharmaceutical Ingredients (APIs) with flexible side chains—like the 1-amino-2-hydroxyethyl group—can pack into multiple crystal structures (polymorphs) depending on the thermodynamics and kinetics of the crystallization environment[5]. Needles often represent a kinetically favored, metastable polymorph, while plates or blocks are typically the thermodynamically stable form[3]. Uncontrolled polymorphic transitions can drastically alter the drug's bioavailability, mechanical properties, and stability[6].

Q: How do I ensure I consistently isolate the thermodynamically stable polymorph? A: Implement Temperature Cycling (Ostwald Ripening) during the crystal growth phase[3].

• After initial crystallization at 5°C, heat the slurry back to 40°C (below the dissolution temperature).

• Hold for 2 hours, then cool back to 5°C. Causality: The metastable polymorph (needles) has higher solubility than the stable polymorph (plates). Heating causes the metastable crystals to dissolve, while the stable crystals remain intact and grow further upon cooling. This thermodynamic self-correction ensures phase purity.

Mechanistic Pathway of Anti-Solvent Crystallization

Understanding the molecular journey from solution to solid state is essential for scale-up and troubleshooting.

Fig 2. Mechanistic pathway of anti-solvent crystallization highlighting critical control nodes.

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
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• 5. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. syrris.com [syrris.com]

Reference Data & Comparative Studies

Orthogonal Protection Strategies in Peptidomimetic Synthesis: tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate vs. Fmoc Alternatives

Executive Summary

In the development of complex peptidomimetics, antibody-drug conjugate (ADC) linkers, and targeted small-molecule therapeutics, bifunctional building blocks are essential. tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate is a highly specialized scaffold featuring a free aliphatic 1,2-amino alcohol and an aniline masked by a tert-butyloxycarbonyl (Boc) protecting group.

For researchers designing synthetic routes, choosing between a Boc-protected aniline and its 9-fluorenylmethyloxycarbonyl (Fmoc) counterpart dictates the entire downstream workflow. This guide provides an objective, data-driven comparison of this Boc-protected building block against Fmoc-protected alternatives, detailing the chemical causality behind protection strategies, orthogonal compatibility, and self-validating experimental protocols.

Chemical Rationale: The Necessity of Orthogonality

The structural brilliance of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate lies in its exploitation of nucleophilic differentials. The molecule contains three reactive sites:

• Primary Aliphatic Amine : Highly nucleophilic (pKa ~9–10).

• Primary Aliphatic Alcohol : Moderately nucleophilic.

• Aniline (Aromatic Amine) : Poorly nucleophilic (pKa ~4–5) due to lone-pair resonance with the aromatic ring.

During standard amide coupling, the aliphatic amine reacts orders of magnitude faster than the alcohol. However, to prevent side reactions or bis-acylation during aggressive peptide elongation, the aniline must be permanently protected [1].

Why Boc over Fmoc for the Aniline?

Modern Solid-Phase Peptide Synthesis (SPPS) and solution-phase peptidomimetic assembly predominantly rely on the Fmoc strategy for temporary α-amino protection [2].

• The Fmoc Alternative : If the aniline were protected with Fmoc (Fmoc-(3-(1-amino-2-hydroxyethyl)phenyl)carbamate), it would be base-labile. Exposing the growing peptide to 20% piperidine to remove the temporary Fmoc group would simultaneously deprotect the aniline, leading to catastrophic chain branching[3].

• The Boc Advantage : The Boc group is completely stable to nucleophilic bases (piperidine, DIPEA) and catalytic hydrogenation. By masking the aniline with Boc, researchers achieve perfect orthogonality . The aliphatic amine can be iteratively coupled using Fmoc-chemistry, while the aniline remains safely shielded until the final acidic global cleavage [4].

Workflow demonstrating the orthogonality of Boc-aniline protection during Fmoc-SPPS.

Comparative Performance Analysis

Stability Under Coupling Conditions

When coupling an Fmoc-amino acid to the free aliphatic amine of our building block, reagents like HATU and N,N-Diisopropylethylamine (DIPEA) are utilized. The Boc group on the aniline is inert to DIPEA. Conversely, Fmoc-protected anilines can exhibit partial premature cleavage when exposed to excess DIPEA over prolonged coupling cycles, reducing overall yield.

Steric Hindrance and Solubility

The tert-butyl group of the Boc carbamate is compact and highly lipophilic, conferring excellent solubility in standard organic solvents like DMF and DCM. The Fmoc group features a bulky, planar fluorenyl ring system. Incorporating Fmoc-protected anilines into complex sequences often induces hydrophobic aggregation and β-sheet formation, which drastically reduces coupling efficiency and sequence solubility [1].

Deprotection Kinetics & Mechanisms

The cleavage mechanisms for Boc and Fmoc are fundamentally different, requiring specific scavenger strategies to prevent byproduct-induced side reactions.

Mechanistic pathways and byproducts for Boc vs Fmoc carbamate deprotection.

Quantitative Data Comparison

The following table summarizes the performance metrics of the Boc-protected building block versus an Fmoc-protected equivalent.

Parameter	tert-Butyl (Boc) Carbamate	Fmoc Carbamate
Orthogonality	Stable to base, labile to strong acid	Stable to acid, labile to mild base
Stability in 20% Piperidine	>99% intact after 24 hours	100% Cleaved in <10 minutes
Standard Deprotection Reagent	50–95% TFA in DCM	20% Piperidine in DMF
Primary Cleavage Byproducts	Isobutylene (gas), CO₂	Dibenzofulvene (requires scavenging), CO₂
Solubility (DMF/DCM)	Excellent	Moderate to Poor (aggregation prone)
Suitability for Fmoc-SPPS	Ideal (Permanent side-chain protection)	Unsuitable (Conflicts with α-amine deprotection)

Self-Validating Experimental Methodologies

The following protocols detail the integration of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate into a standard synthetic workflow. The causality behind each reagent choice is explicitly defined to ensure a self-validating system.

Protocol A: Chemoselective Amide Coupling of the Aliphatic Amine

Objective: Selectively acylate the primary aliphatic amine without O-acylating the free hydroxyl group or affecting the Boc-protected aniline.

• Preparation: Dissolve 1.0 equivalent of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate and 1.05 equivalents of the desired Fmoc-Amino Acid in anhydrous DMF (0.1 M concentration).

• Activation: Add 1.05 equivalents of HATU to the solution.

  • Causality: HATU is utilized for its rapid activation kinetics, which suppresses epimerization of the Fmoc-amino acid.

• Base Addition: Add 2.0 equivalents of DIPEA dropwise at 0 °C, then allow the reaction to warm to room temperature. Stir for 1 hour.

  • Causality: The slight excess of activated amino acid ensures complete conversion of the highly nucleophilic aliphatic amine. The strict omission of DMAP (4-Dimethylaminopyridine) prevents unwanted O-acylation of the primary alcohol. The Boc-aniline remains 100% intact.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash with brine, and dry over Na₂SO₄.

Protocol B: Global Deprotection of the Boc-Aniline

Objective: Remove the Boc group to yield the free aniline while preventing alkylation side-reactions.

• Cleavage Cocktail Preparation: Prepare a solution of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% H₂O.

• Reaction: Dissolve the purified intermediate from Protocol A in the cleavage cocktail (10 mL per gram of peptide/compound). Stir at room temperature for 2 hours.

  • Causality: TFA protonates the carbamate, driving the elimination of isobutylene gas and CO₂. TIPS acts as a critical hydride donor (scavenger). Without TIPS, the highly reactive tert-butyl cation generated during cleavage would undergo Friedel-Crafts alkylation on the electron-rich aniline ring or form a tert-butyl ether with the free hydroxyl group, destroying the final yield [4].

• Isolation: Concentrate the mixture under a stream of N₂, precipitate the product in cold diethyl ether, and centrifuge to collect the fully deprotected target compound.

Strategic Recommendations

For researchers synthesizing complex molecules utilizing the 1-(3-aminophenyl)-2-aminoethanol scaffold, tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate is the strategically superior choice compared to Fmoc alternatives. Its absolute orthogonality to Fmoc-based elongation cycles, superior solubility profile, and resistance to basic coupling conditions make it an indispensable building block for modern drug discovery and solid-phase synthesis.

References

• Title : Boc-Protected Amino Groups Source : Organic Chemistry Portal URL :[Link]

Validating stereocenter integrity in chiral tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

Validating Stereocenter Integrity in Chiral tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate: A Comparative Analytical Guide

The Chemical Challenge: Analyzing Highly Polar Chiral Amino Alcohols

Validating the stereocenter of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate presents a unique analytical challenge. While the Boc-protected aniline (carbamate) moiety is relatively stable and non-polar, the 1-amino-2-hydroxyethyl group is highly reactive. The proximity of a primary aliphatic amine and a primary alcohol on adjacent carbons creates a dense hydrogen-bonding network.

In non-polar environments, this moiety can form a stable 5-membered intramolecular hydrogen-bonded ring. In chromatographic systems, the highly basic primary amine interacts strongly with residual silanols on chiral stationary phases (CSPs), leading to severe peak tailing. Consequently, selecting the correct analytical platform requires understanding the causality behind solvent-solute interactions and implementing self-validating protocols to ensure data integrity.

Comparative Analysis of Validation Platforms

To objectively evaluate enantiomeric excess (ee%) and absolute configuration, three primary methodologies are utilized: Chiral Supercritical Fluid Chromatography (SFC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) via Chiral Derivatizing Agents.

Table 1: Performance Comparison of Chiral Validation Platforms

Analytical Platform	Resolution ( Rs​ )	Typical Run Time	Sensitivity (LOD / LOQ)	Primary Utility	Solvent Consumption
Chiral SFC	> 2.5	< 5 min	0.05% / 0.15%	High-throughput ee% screening	Low (scCO 2​ -based)
Chiral HPLC	> 2.0	15–30 min	0.01% / 0.05%	Trace impurity QC & Batch release	High (Hexane/IPA)
19 F NMR (Mosher's)	Baseline ( Δδ>0.1 )	~ 1 hour	~ 1.0%	Absolute configuration (R/S)	Minimal (Deuterated)

Analytical Decision Matrix

Decision matrix for validating the stereocenter of chiral amino alcohol derivatives.

Methodology 1: Chiral SFC (The Modern Standard)

The Causality: SFC has largely superseded HPLC for the analysis of polar chiral molecules [2]. Supercritical CO 2​ possesses low viscosity and high diffusivity, allowing for flow rates up to 5 times faster than HPLC without exceeding column backpressure limits. However, in the presence of trace moisture, scCO 2​ forms transient carbonic acid, which can protonate the primary amine of our target molecule. To counteract this and prevent secondary interactions with the CSP, a basic additive like Diethylamine (DEA) is mandatory. DEA competitively binds to active silanol sites, ensuring the amino alcohol elutes as a sharp, symmetrical peak [3], [5].

Self-Validating Protocol:

• System Suitability (The Racemate Control): Inject a racemic standard of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate. Validation checkpoint: The system is only valid if the resolution ( Rs​ ) between the (R) and (S) enantiomers is ≥2.0 , proving the column's chiral cavities are actively differentiating the stereocenters.

• LOQ Spiking: Spike an enantiopure sample with exactly 0.1% of the undesired enantiomer. Validation checkpoint: Confirm the signal-to-noise ratio (S/N) of the minor peak is ≥10 .

• Method Parameters:

  • Column: Chiralpak IG (4.6 x 250 mm, 5 µm).

  • Mobile Phase: 80% scCO 2​ / 20% Methanol containing 0.1% DEA.

  • Flow Rate: 3.0 mL/min at 40°C.

  • Detection: UV at 230 nm.

Methodology 2: Absolute Configuration via 19 F NMR (Mosher’s Method)

The Causality: While chromatography quantifies enantiomeric excess, it cannot independently assign absolute configuration. Mosher's method resolves this by reacting the primary amine with α -methoxy- α -(trifluoromethyl)phenylacetic acid chloride (MTPA-Cl) [1]. This covalent derivatization converts enantiomers into diastereomeric amides. The trifluoromethyl (-CF 3​ ) group of the MTPA moiety provides a strong, singlet 19 F NMR signal that is highly sensitive to the magnetic anisotropy of the newly formed diastereomeric environment. This allows for baseline resolution of R and S configurations without the complex multiplet splitting patterns inherent to 1 H NMR [4].

Self-Validating Protocol:

• Kinetic Resolution Control: Derivatize the racemic standard with (S)-MTPA-Cl. Validation checkpoint: Analyze via 19 F NMR to ensure a perfect 1:1 integration of the two resulting diastereomeric peaks. A deviation from 1:1 indicates incomplete conversion and kinetic resolution, invalidating the assay.

• Sample Derivatization:

  • Dissolve 10 mg of the enantiopure sample in 0.5 mL of dry CDCl 3​ .

  • Add 2.0 equivalents of anhydrous pyridine (to scavenge HCl) and 1.2 equivalents of (S)-MTPA-Cl.

  • Stir at room temperature for 1 hour to ensure 100% conversion of the primary amine.

• Acquisition & Interpretation: Acquire 19 F{ 1 H} NMR spectra. Calculate the chemical shift difference ( Δδ=δS​−δR​ ). The spatial shielding effect of the MTPA phenyl ring on the adjacent protons allows for definitive assignment of the (R) or (S) configuration.

Methodology 3: Chiral Normal-Phase HPLC (The Legacy Fallback)

The Causality: When SFC is unavailable, normal-phase HPLC is required. Reversed-phase (aqueous) systems often fail for this molecule because the highly polar amino alcohol moiety causes the compound to elute in the void volume before it can meaningfully interact with the chiral stationary phase. Normal-phase solvents (Hexane/Isopropanol) force the polar moiety to interact intimately with the carbamate linkages of the polysaccharide CSP, maximizing chiral recognition[2].

Self-Validating Protocol:

• Blank and Carryover Check: Inject a blank solution of Hexane/IPA. Validation checkpoint: Ensure no ghost peaks appear at the expected retention times, as amino alcohols are notorious for column carryover.

• Method Parameters:

  • Column: Chiralcel OD-H (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol (80:20 v/v) with 0.1% DEA.

  • Flow Rate: 1.0 mL/min at 25°C.

  • Detection: UV at 230 nm.

References

• Grokipedia. "Mosher's acid."
• Chromatography Online.
• NIH.
• ACS Publications. "Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy."
• ACS Publications.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate

For the pioneering researchers, scientists, and drug development professionals dedicated to advancing therapeutic frontiers, the synthesis and application of novel chemical entities are paramount. One such molecule of interest is tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate, a compound with significant potential in various research and development pipelines. Ensuring the safety of laboratory personnel during its handling is not merely a procedural formality but a cornerstone of scientific excellence and ethical responsibility.

This guide provides a detailed, experience-driven framework for the safe handling, use, and disposal of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from data on structurally analogous carbamate compounds. This approach ensures a robust and conservative safety margin, empowering your team to work with confidence and security.

Hazard Assessment: Understanding the Chemical Profile

While a specific toxicological profile for tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate is not yet established, the carbamate functional group and its structural analogs present a well-understood set of potential hazards. Carbamates, as a class, can exhibit varying degrees of toxicity, and it is prudent to handle this compound with the assumption that it may possess the following hazardous properties[1][2]:

• Skin and Eye Irritation: Direct contact may cause irritation or, in more severe cases, chemical burns[2][3][4][5][6].

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to irritation of the respiratory system[2][5][6].

• Harmful if Swallowed: Ingestion could lead to adverse health effects[2][4][6][7][8].

A thorough, site-specific risk assessment should always be conducted before commencing any work with this chemical.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate. The following table outlines the minimum required PPE, with the rationale rooted in preventing the most likely routes of exposure.

PPE Category	Specification	Rationale
Hand Protection	Double gloving with nitrile rubber (inner) and butyl rubber or neoprene (outer) gloves. Inspect gloves for integrity before each use.	Provides robust protection against potential skin absorption and chemical splashes. Double gloving offers an added layer of security, especially given the absence of specific breakthrough time data[9].
Eye and Face Protection	Chemical safety goggles meeting EN166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn over goggles when there is a significant risk of splashing.	Protects against splashes and airborne particles that could cause serious eye irritation or damage[10][11].
Skin and Body Protection	A chemical-resistant laboratory coat worn over personal clothing. Closed-toe shoes and long pants are mandatory. For larger quantities or tasks with a high splash potential, a chemical-resistant apron is recommended.	Minimizes the risk of skin contact from accidental spills or splashes[1][10].
Respiratory Protection	All work should be performed in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if aerosols are generated, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.	Engineering controls like a fume hood are the primary means of preventing respiratory irritation from dust or vapors[12].

Operational and Disposal Plans: A Step-by-Step Approach to Safety

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a safe laboratory environment.

Safe Handling Workflow

The following diagram illustrates the logical flow for the safe handling of tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate from preparation to post-handling procedures.

Caption: Logical workflow for the safe handling of the compound.

Experimental Protocols

Preparation:

• Thoroughly review this guide and the SDS of at least two structurally similar carbamate compounds.

• Ensure a certified chemical fume hood is operational and that an eyewash station and safety shower are readily accessible and unobstructed[9].

• Assemble all necessary equipment and reagents.

• Prepare a designated, clearly labeled waste container for tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate and any contaminated materials.

Handling:

• Don all required PPE as outlined in the table above before entering the designated work area.

• Conduct all manipulations of the compound inside a chemical fume hood to minimize inhalation risk[9].

• Avoid the generation of dust and aerosols[2][7][13].

• Keep containers tightly closed when not in use[4][5][9].

Post-Handling:

• Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• Dispose of all waste, including contaminated PPE, in the designated hazardous waste container[1][5][6][14][15].

• Remove PPE in the correct order to avoid cross-contamination.

• Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn[2][11].

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Hazard Identification and Response Workflow

Caption: Hazard identification and response workflow.

First Aid Measures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while under a safety shower. Seek medical attention if irritation persists[8][9][12][13].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[5][6][7][8][12][15].

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[5][6][7][8][15].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[5][6][7][8][13][15].

Disposal Plan: Responsible Stewardship

All waste containing tert-Butyl (3-(1-amino-2-hydroxyethyl)phenyl)carbamate must be treated as hazardous waste.

• Solid and Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams[1].

• Contaminated PPE: Dispose of as hazardous waste. This includes gloves, disposable lab coats, and any other single-use protective equipment[1][16].

• Labeling: All waste containers must be clearly labeled with the full chemical name and appropriate hazard warnings.

• Regulations: All waste disposal must be conducted in accordance with local, state, and federal regulations. Entrust disposal to a licensed waste disposal company[5][6][14][15].

By adhering to these rigorous safety protocols, you and your team can confidently and responsibly advance your research and development objectives. This commitment to safety not only protects your most valuable asset—your people—but also upholds the integrity and excellence of your scientific endeavors.

References

• Personal protective equipment for handling Methyl carbam
• Personal protective equipment for handling tert-Butyl (7-aminoheptyl)
• Safeguarding Your Research: A Comprehensive Guide to Handling Ethyl Benzhydrylcarbam
• tert-butyl N-[(1R)
• Ethyl carbam
• Safety D
• SAFETY D
• SAFETY D
• Safety D
• Personal protective equipment for handling tert-Butyl (3-aminopropyl)
• SAFETY D
• TERT-BUTYL N-(2-HYDROXYETHYL)
• Safety D
• SAFETY D
• SAFETY D
• SAFETY D
• Safety D
• tert-Butyl (2-aminoethyl)(ethyl)

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